Cas no 798574-82-0 (3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile)

• Product Name: 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile
• CAS No: 798574-82-0
• MF: C₈H₂BrClN₂S
• MW: 273.536878108978
• MDL: MFCD14706347
• CID: 531591
• PubChem ID: 11414642
• Update Time: 2025-08-04

3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile
• Thieno[3,2-b]pyridine-6-carbonitrile, 3-bromo-7-chloro-
• A917962
• FUKLHGNGWZUKFH-UHFFFAOYSA-N
• AKOS027257017
• SY021442
• CS-0366060
• MFCD14706347
• 798574-82-0
• AC6847
• SCHEMBL4903383
• DTXSID60465191
• DB-252399

• MDL： MFCD14706347
• Inchi： 1S/C8H2BrClN2S/c9-5-3-13-8-6(10)4(1-11)2-12-7(5)8/h2-3H
• InChI Key： FUKLHGNGWZUKFH-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C(=C(C#N)C=NC=21)Cl

Computed Properties

• Exact Mass: 271.88100
• Monoisotopic Mass: 271.88106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92000
• LogP: 3.58388

Additional information on 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile

Recent Advances in the Study of 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile (CAS: 798574-82-0)

3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile (CAS: 798574-82-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the thienopyridine family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its synthesis, structural modifications, and biological activities, aiming to harness its therapeutic potential.

One of the key areas of research involves the optimization of synthetic routes for 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile. A recent study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of the synthesis but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR). The study highlighted the compound's versatility as a building block for the development of more complex molecules with enhanced biological activities.

In addition to synthetic advancements, researchers have investigated the biological activities of 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against several kinase enzymes, which are critical targets in cancer therapy. The compound exhibited nanomolar IC50 values against specific kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. Molecular docking studies further revealed its binding interactions with the ATP-binding sites of these kinases, providing insights into its mechanism of action.

Another significant development is the exploration of 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile in antimicrobial applications. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings open new avenues for the development of novel antibiotics to combat antimicrobial resistance.

Despite these promising results, challenges remain in the clinical translation of 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research is also exploring its potential in combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 3-Bromo-7-chlorothieno[3,2-b]pyridine-6-carbonitrile (CAS: 798574-82-0) represents a promising scaffold in medicinal chemistry, with demonstrated activities in kinase inhibition and antimicrobial applications. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for its advancement into clinical development. The compound's versatility and biological efficacy make it a valuable candidate for future drug discovery efforts.